Cas no 21149-56-4 ((ethylamino)thiourea)

• Product Name: (ethylamino)thiourea
• CAS No: 21149-56-4
• MF: C₃H₉N₃S
• MW: 119.188658475876
• MDL: MFCD19204293
• CID: 1398614
• PubChem ID: 22105028
• Update Time: 2025-08-02

(ethylamino)thiourea Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarbothioamide, 2-ethyl-
• (ethylamino)thiourea
• SCHEMBL20340839
• SCHEMBL902338
• ethyl thiosemicarbazide
• 21149-56-4
• 2-Ethylhydrazinecarbothioamide
• IDAYARXLWPWWNI-UHFFFAOYSA-N
• DTXSID601306631
• EN300-84654
• CS-0355861
• 2-Ethylhydrazine-1-carbothioamide
• 1-ethyl-thiosemicarbazide
• AKOS006340702

• MDL： MFCD19204293
• Inchi： 1S/C3H9N3S/c1-2-5-6-3(4)7/h5H,2H2,1H3,(H3,4,6,7)
• InChI Key： IDAYARXLWPWWNI-UHFFFAOYSA-N
• SMILES： S=C(N)NNCC

Computed Properties

• Exact Mass: 119.05187
• Monoisotopic Mass: 119.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 63.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.2A^2
• XLogP3: -0.3

Experimental Properties

• PSA: 50.08

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Hydrazines and derivatives Thiosemicarbazides

Additional information on (ethylamino)thiourea

Introduction to (Ethylamino)Thiourea (CAS No. 21149-56-4)

(Ethylamino)thiourea, also known as Ethylenediamine thiourea or Thiourea ethylamine, is a chemical compound with the CAS registry number 21149-56-4. This compound belongs to the class of thioureas, which are derivatives of thiourea, a sulfur-containing heterocyclic compound. The structure of (ethylamino)thiourea consists of a thiourea moiety with an ethylamine substituent, making it a versatile compound with potential applications in various fields, including chemistry, materials science, and catalysis.

The molecular formula of (ethylamino)thiourea is C3H9N3S, and its molecular weight is approximately 107.18 g/mol. It is a white crystalline solid with a melting point around 200°C and is soluble in water and polar solvents. The compound is relatively stable under normal conditions but can decompose upon heating or exposure to strong oxidizing agents.

(Ethylamino)thiourea has been studied extensively for its unique chemical properties and reactivity. One of its notable features is its ability to act as a ligand in coordination chemistry, forming complexes with transition metals such as copper, nickel, and cobalt. These metal complexes have been explored for their potential applications in catalysis, sensing, and materials science.

In recent years, researchers have investigated the use of (ethylamino)thiourea as a precursor for the synthesis of metal-organic frameworks (MOFs) and other porous materials. These materials have shown promise in gas storage, separation, and catalytic applications due to their high surface area and tunable pore structures.

(Ethylamino)thiourea has also been explored for its role in organic synthesis as a building block for more complex molecules. Its amine functionality makes it suitable for reactions such as nucleophilic substitution, addition, and condensation reactions.

The synthesis of (ethylamino)thiourea typically involves the reaction of thiourea with ethylamine in the presence of an acid catalyst. This reaction proceeds via the formation of intermediate imidathioate species before yielding the final product.

In terms of safety considerations, while (ethylamino)thiourea is not classified as a hazardous material under normal conditions, it should be handled with care to avoid prolonged exposure or inhalation. Proper ventilation and protective equipment are recommended during handling and synthesis.

The study of (ethylamino)thiourea continues to be an active area of research due to its versatility and potential applications in diverse fields. Ongoing investigations focus on optimizing its properties for specific uses, developing novel synthetic routes, and exploring its interactions with other chemical systems.